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Compound of Interest

5-Chloro-2-methoxyphenyl
Compound Name:

isothiocyanate
CAS No.: 63429-99-2; 636-93-1
Cat. No.: B2427120

Get Quote

Executive Summary

5-Chloro-2-methoxyphenyl isothiocyanate (CAS: 63429-99-2) is a specialized electrophilic
building block used extensively in the synthesis of thiourea derivatives and nitrogen-containing
heterocycles for drug discovery.[1][2][3] Accurate melting point (MP) determination is the
primary rapid-validation method for assessing the purity of this compound upon receipt or
synthesis.

This guide provides an authoritative technical analysis of the melting point range, experimental
protocols for verification, and the structural causality behind its physical state.

Part 1: Chemical Profile & Physical Data[5]

The presence of the chlorine atom at the meta position (relative to the isothiocyanate group)
and the methoxy group at the ortho position stabilizes the crystal lattice, resulting in a low-
melting solid rather than a liquid at room temperature.
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Property Data

IUPAC Name 4-Chloro-2-isothiocyanato-1-methoxybenzene
CAS Number 63429-99-2

Molecular Formula CsHsCINOS

Molecular Weight 199.66 g/mol

Physical State White to Off-White Crystalline Solid

Melting Point Range 56 — 59 °C (132.8 — 138.2 °F)

Boiling Point 164 — 165 °C

Stability Moisture Sensitive (Hydrolyzes to aniline)

Critical Insight: A melting point depression (e.g., observing liquid at <54°C) is a definitive
indicator of hydrolysis. The primary impurity is often 5-chloro-2-methoxyaniline, formed when

the isothiocyanate moiety reacts with ambient moisture.

Part 2: Melting Point Determination Protocol
Methodological Rationale

For a solid melting between 50°C and 60°C, the Capillary Tube Method is the industry standard
due to its balance of precision and sample conservation. Differential Scanning Calorimetry
(DSC) is superior for thermodynamic data but unnecessary for routine purity checks.

Step-by-Step Workflow

Pre-requisite: Ensure all samples are handled in a humidity-controlled environment (<40% RH)
to prevent in-situ hydrolysis during the test.

e Sample Preparation:
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o Dry the sample in a vacuum desiccator over P20s for 2 hours if the container was
previously opened.

o Pulverize a small amount (2-3 mg) of the solid into a fine powder on a watch glass using a
spatula. Do not use a mortar and pestle vigorously to avoid heat generation.

Loading:

o Introduce the powder into a glass capillary tube (sealed at one end) to a height of 2—3 mm.

o Compact the sample by dropping the capillary through a long glass tube onto a hard
surface (packing density affects heat transfer).

Apparatus Setup:

o Pre-heat the oil bath or digital melting point apparatus to 45°C (approx. 10°C below the
expected onset).

Measurement Ramp:

o Ramp Rate: 1°C/minute. Why? Fast heating causes thermal lag, leading to artificially high
observed melting points.

Observation:

o Onset Point: Record the temperature when the first liquid droplet is clearly visible (Target:
~56°C).

o Clear Point: Record the temperature when the entire mass becomes a clear liquid (Target:
~59°C).

Visualization: MP Determination Workflow
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Figure 1: Logical workflow for accurate melting point determination of moisture-sensitive
isothiocyanates.

Part 3: Applications & Reactivity Context

Understanding the melting point is crucial because 5-Chloro-2-methoxyphenyl
isothiocyanate is often used as a scaffold in parallel medicinal chemistry. If the reagent is
degraded (indicated by a low MP), the downstream nucleophilic addition reactions will fail or
yield complex mixtures.

Primary Reaction Pathway: Thiourea Synthesis

The electrophilic carbon of the isothiocyanate group (-N=C=S) reacts rapidly with primary or
secondary amines. This reaction is the gold standard for validating the reactivity of the material.
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Figure 2: The electrophilic attack pathway. A pure starting material (confirmed by MP) ensures
high yield conversion to Thiourea.

Part 4: Handling & Storage Protocols[4]
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To maintain the melting point integrity (and thus chemical purity), strict adherence to storage
protocols is required.

o Moisture Barrier: Store under an inert atmosphere (Nitrogen or Argon). The isothiocyanate
group is susceptible to hydrolysis, which produces the amine and carbonyl sulfide (COS).

o Temperature: Refrigerate at 2°C to 8°C. While stable at room temperature for short periods,
long-term storage at ambient conditions promotes dimerization or decomposition.

» Safety: This compound is a lachrymator and a skin irritant. It causes severe eye irritation.[4]
[5][6] All melting point tests must be conducted in a fume hood or a well-ventilated area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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